Cas no 61174-32-1 (Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]-)

Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]- structure
61174-32-1 structure
Product Name:Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]-
CAS No:61174-32-1
MF:C13H13NO3S
MW:263.312222242355
CID:489613
PubChem ID:14097873
Update Time:2025-04-19

Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[(4-methoxyphenyl)sulfonyl]-
    • 2-(4-methoxyphenyl)sulfonylaniline
    • p-methoxybenzene sulfonylaniline
    • 2-(4-Methoxybenzene-1-sulfonyl)aniline
    • 61174-32-1
    • DTXSID10555874
    • A1-05055
    • SCHEMBL11114971
    • Inchi: 1S/C13H13NO3S/c1-17-10-6-8-11(9-7-10)18(15,16)13-5-3-2-4-12(13)14/h2-9H,14H2,1H3
    • InChI Key: CSFKBRKMUJANAJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(C1C=CC=CC=1N)(=O)=O

Computed Properties

  • Exact Mass: 263.06169
  • Monoisotopic Mass: 263.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 69.39
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